(2R)-1-(ethanesulfonyl)piperidine-2-carboxylic acid
Description
Pipecolinic acid, also known as 2-piperidinecarboxylic acid, is a versatile reagent used in solution phase peptide synthesis . It has been commonly utilized as a replacement for proline in many peptidomimetic syntheses .
Synthesis Analysis
Enantiomerically pure (S)-piperazine-2-carboxylic acid was synthesized by kinetic resolution of methyl-4-(tert-butyloxycarbonyl)-piperazine-2-carboxylate using a low-cost enzyme alcalase .Molecular Structure Analysis
The empirical formula of Pipecolinic acid is C6H11NO2 . The molecular weight is 129.16 .Chemical Reactions Analysis
Pipecolinic acid is suitable for solution phase peptide synthesis .Physical And Chemical Properties Analysis
Pipecolinic acid is a white to beige powder . It has a melting point of 282 °C (dec.) (lit.) .Safety and Hazards
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for (2R)-1-(ethanesulfonyl)piperidine-2-carboxylic acid involves the conversion of piperidine to the desired product through a series of chemical reactions.", "Starting Materials": [ "Piperidine", "Ethanesulfonyl chloride", "Sodium hydroxide", "Hydrochloric acid", "Sodium bicarbonate", "Sodium chloride", "Water", "Methanol" ], "Reaction": [ "Step 1: Piperidine is reacted with ethanesulfonyl chloride in the presence of sodium hydroxide to form (2R)-1-(ethanesulfonyl)piperidine.", "Step 2: The resulting product is then hydrolyzed with hydrochloric acid to form (2R)-1-(ethanesulfonyl)piperidine-2-carboxylic acid.", "Step 3: The product is then purified by recrystallization from methanol, and the final product is obtained as a white crystalline solid." ] } | |
CAS RN |
1568237-10-4 |
Product Name |
(2R)-1-(ethanesulfonyl)piperidine-2-carboxylic acid |
Molecular Formula |
C8H15NO4S |
Molecular Weight |
221.3 |
Purity |
95 |
Origin of Product |
United States |
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